2-Ethyl-6-isobutylisonicotinic acid tert-butyl ester
Cat. No. B8330732
M. Wt: 263.37 g/mol
InChI Key: JPZJGYCPIMMHQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08598208B2
Procedure details
To a solution of the above 2-(2-methyl-propenyl)-6-vinyl-isonicotinic acid tert-butyl ester (444 mg, 1.71 mmol) in methanol (15 mL), Pd/C (50 mg, 10% Pd) is added and the mixture is stirred under 1 atm of H2 at rt for 15 h. The catalyst is filtered off and the filtrate is evaporated. The remaining residue is purified by CC on silica gel eluting with heptane:EA 5:1 to give 2-ethyl-6-isobutyl-isonicotinic acid tert-butyl ester (391 mg) as a colourless oil; LC-MS: tR=1.15 min, [M+1]+=264.11.
Quantity
444 mg
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:5][C:6](=[O:19])[C:7]1[CH:12]=[C:11]([CH:13]=[CH2:14])[N:10]=[C:9]([CH:15]=[C:16]([CH3:18])[CH3:17])[CH:8]=1)([CH3:4])([CH3:3])[CH3:2]>CO.[Pd]>[C:1]([O:5][C:6](=[O:19])[C:7]1[CH:8]=[C:9]([CH2:15][CH:16]([CH3:17])[CH3:18])[N:10]=[C:11]([CH2:13][CH3:14])[CH:12]=1)([CH3:3])([CH3:4])[CH3:2]
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Inputs
Step One
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Name
|
|
|
Quantity
|
444 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(C1=CC(=NC(=C1)C=C)C=C(C)C)=O
|
|
Name
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|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
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Smiles
|
CO
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|
Name
|
|
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Quantity
|
50 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
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Type
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CUSTOM
|
|
Details
|
the mixture is stirred under 1 atm of H2 at rt for 15 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The catalyst is filtered off
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the filtrate is evaporated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The remaining residue is purified by CC on silica gel eluting with heptane:EA 5:1
|
Outcomes
Product
Details
Reaction Time |
15 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(C1=CC(=NC(=C1)CC(C)C)CC)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 391 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 86.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
